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Compound of Interest

Compound Name: 4-cyclohexylbutan-1-ol

Cat. No.: B1346702 Get Quote

Physical Properties of 4-Cyclohexylbutan-1-ol: A
Technical Guide
This guide provides an in-depth overview of the key physical properties of 4-cyclohexylbutan-
1-ol, specifically its boiling point and density. It is intended for researchers, scientists, and

professionals in the field of drug development who require precise and reliable data for their

work. This document outlines the experimentally determined values for these properties and

provides detailed protocols for their measurement.

Core Physical Properties
The physical characteristics of a compound are crucial for its handling, formulation, and

application in various scientific contexts. For 4-cyclohexylbutan-1-ol (CAS No: 4441-57-0),

the boiling point and density are fundamental parameters.

Data Summary
The following table summarizes the key physical properties of 4-cyclohexylbutan-1-ol.

Property Value Conditions

Boiling Point 103-104 °C at 4 mmHg[1][2]

Density 0.902 g/mL at 25 °C[1][2]
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Experimental Protocols
Accurate determination of physical properties is paramount. The following sections detail the

standard methodologies for measuring the boiling point and density of liquid compounds like 4-
cyclohexylbutan-1-ol.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and effective technique for determining the boiling point of a

liquid, especially with small sample sizes.[3][4]

Apparatus:

Thiele tube or similar heating apparatus (e.g., MelTemp apparatus)[5][6]

Thermometer

Capillary tubes (one end sealed)

Sample of 4-cyclohexylbutan-1-ol

Heating source (e.g., Bunsen burner or hot plate)[3][4]

Heat transfer fluid (e.g., mineral oil)

Procedure:

A small amount of 4-cyclohexylbutan-1-ol is placed in a small test tube.

A capillary tube, with its open end facing down, is inserted into the liquid.[3]

The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is placed in a heating bath (Thiele tube).

The heating bath is gently and uniformly heated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1346702?utm_src=pdf-body
https://www.benchchem.com/product/b1346702?utm_src=pdf-body
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://phillysim.org/newmanual/exp5.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1346702?utm_src=pdf-body
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/product/b1346702?utm_src=pdf-body
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

The temperature at which a rapid and continuous stream of bubbles is observed is noted.

The heat is then removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[6]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
The density of a liquid can be determined by measuring the mass of a known volume of the

substance.[7]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Sample of 4-cyclohexylbutan-1-ol

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an

analytical balance.[8]

A specific volume of 4-cyclohexylbutan-1-ol is carefully added to the graduated cylinder or

pycnometer. The volume is recorded precisely.[8]

The mass of the container with the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty container from the

mass of the container with the liquid.
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The temperature of the liquid is recorded as density is temperature-dependent.[7]

The density is calculated using the formula: Density = Mass / Volume.

Workflow Visualization
The following diagram illustrates the general workflow for the experimental determination of the

physical properties of 4-cyclohexylbutan-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.benchchem.com/product/b1346702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Determining Physical Properties of 4-Cyclohexylbutan-1-ol

Preparation

Boiling Point Determination

Density Determination

Sample Acquisition

Purity Verification

Apparatus Setup (Capillary Method)

Mass Measurement (Empty)

Heating and Observation

Data Recording (Temperature)

Final Report

Volume Measurement

Mass Measurement (Filled)

Data Recording (Mass, Volume, Temp)

Click to download full resolution via product page

Caption: Experimental workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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